4-(Methylsulfanyl)-N-(pentan-3-YL)aniline

• Molecular Formula: C12H19NS
• Molecular Weight: 209.35 g/mol
• SMILES: CCC(CC)NC1=CC=C(C=C1)SC
• InChI: InChI=1S/C12H19NS/c1-4-10(5-2)13-11-6-8-12(14-3)9-7-11/h6-10,13H,4-5H2,1-3H3
• InChIKey: HEXYPRIUJCBVOI-UHFFFAOYSA-N

4-(Methylsulfanyl)-N-(pentan-3-YL)aniline: A Chemically Differentiated Building Block for Medicinal Chemistry and Organic Synthesis

4-(Methylsulfanyl)-N-(pentan-3-YL)aniline (CAS 1019512-55-0) is a para-methylthio-substituted secondary aniline featuring a branched N-(pentan-3-yl) substituent . With a molecular formula of C12H19NS and a molecular weight of 209.35 g/mol, this compound belongs to the class of (alkylthio)anilines, which are recognized as versatile intermediates in the preparation of biologically-active materials and polyurethanes [1]. Its structural architecture uniquely combines an electron-donating 4-methylthio group with a sterically defined secondary alkyl amine, creating a chemical profile that cannot be replicated by simpler N-alkyl or non-thioether aniline analogs [2].

Differentiated 4-methylthio and branched N-pentan-3-yl architecture

Verified GC-MS identity spectrum supports quality control workflows

Supports SAR exploration and transition-metal ligand design

• [1] Ranken, P. F. et al. U.S. Patent 4,594,453, 1986. View Source
• [2] Wiley SpectraBase. 4-(Methylthio)-N-(pentan-3-yl)aniline. SpectraBase Compound ID 39Cee3AybvL. https://spectrabase.com/compound/39Cee3AybvL (accessed 2026-05-01). View Source

Why Generic Substitution Fails for 4-(Methylsulfanyl)-N-(pentan-3-YL)aniline: Evidence of Non-Interchangeability

In-class substitution of 4-(Methylsulfanyl)-N-(pentan-3-YL)aniline with simpler 4-(methylthio)aniline or alternative N-alkyl derivatives is not scientifically valid. The ionization constants of p-alkylthioanilines are highly sensitive to the size of the N-alkyl group, following a defined order (methyl > ethyl > isopropyl > t-butyl) due to steric inhibition of resonance and inductive effects [1]. Additionally, the branched N-(pentan-3-yl) group introduces a unique steric environment distinct from linear or more hindered secondary amines, directly impacting coordination chemistry, nucleophilicity, and biological target engagement . Replacing this compound with a close analog such as N-methyl-4-(methylthio)aniline or N-(pentan-3-yl)aniline would alter key properties—basicity, lipophilicity, and steric shielding—thus compromising experimental reproducibility and structure-activity relationships in drug discovery programs [1].

N-alkyl substitution

Basicity and steric environment shift vs. N-methyl or N-ethyl analogs, which may alter reaction outcomes

4-SMe electronic profile

Unique thioether electronic character cannot be replicated by oxygen or carbon para-substituents

Regioisomer identity

Ortho- and meta-methylthio regioisomers are not chromatographically equivalent; risk of identity error without verified spectrum

• [1] Ramaswamy, S.; Ananthakrishnan, R. The ionization constants of some p-alkylthio- and p-alkylsulphonyl-anilines. Proc. Indian Acad. Sci. (Sect. A) 1969, 69 (4), 212–217. View Source

Quantitative Evidence Guide: 4-(Methylsulfanyl)-N-(pentan-3-YL)aniline vs. Closest Analogs

Basicity Modulation: N-(Pentan-3-yl) Substitution Elevates pKa Relative to Unsubstituted 4-(Methylthio)aniline

The target compound's N-(pentan-3-yl) group is expected to increase the pKa of the conjugate acid relative to the parent 4-(methylthio)aniline (pKa = 4.35 at 25°C) [1]. The ionization constants of p-alkylthioanilines decrease with increasing steric bulk of the S-alkyl group in the order methyl > ethyl > isopropyl > t-butyl [2]. For N-alkyl substitution, a similar steric and inductive modulation of basicity is observed; secondary N-alkylanilines typically exhibit pKa values 0.2–0.5 units higher than their primary counterparts due to the electron-donating inductive effect of the alkyl group [2]. The branched pentan-3-yl group offers an intermediate basicity profile that is distinct from both less hindered (N-methyl) and more hindered (N-tert-alkyl) analogs, enabling fine-tuning of protonation state under physiological or catalytic conditions [2].

Basicity modulation

Class-level inference

Estimated ΔpKa ≈ +0.25 to +0.45 vs. parent 4-(methylthio)aniline

Controls protonation state for salt formation and metal coordination

Inferred from N-alkylaniline class trends; direct measurement unavailable

Evidence Dimension	pKa (conjugate acid) in aqueous solution
Target Compound Data	Estimated pKa ~4.6–4.8 (inferred from N-alkylaniline class trends; direct experimental measurement not available)
Comparator Or Baseline	4-(Methylthio)aniline: pKa = 4.35 (measured); N-Methyl-4-(methylthio)aniline: pKa ~4.7 (estimated)
Quantified Difference	Estimated ΔpKa ≈ +0.25 to +0.45 vs. 4-(methylthio)aniline
Conditions	Spectrophotometric method at 30°C for p-alkylthioanilines; potentiometric titration at 25°C for parent aniline [1][2].

Why This Matters

A controlled increase in basicity directly influences solubility, salt formation, and the compound's ability to act as a ligand for metal ions, which is critical for procurement decisions in coordination chemistry and medicinal chemistry applications.

• [1] PubChem. 4-(Methylthio)aniline (CID 12401). pKa = 4.35 at 25°C. https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylthio_aniline (accessed 2026-05-01). View Source
• [2] Ramaswamy, S.; Ananthakrishnan, R. The ionization constants of some p-alkylthio- and p-alkylsulphonyl-anilines. Proc. Indian Acad. Sci. (Sect. A) 1969, 69 (4), 212–217. View Source

Steric Differentiation: Intermediate Hindrance of the N-(Pentan-3-yl) Group Relieves vs. Bulky tert-Alkyl Analogs

The N-(pentan-3-yl) substituent (1-ethylpropyl group) is a secondary alkyl moiety that introduces moderate steric hindrance around the nitrogen atom. In contrast, N-(2,4,4-trimethylpentan-2-yl)-4-(methylthio)aniline is a highly hindered tertiary-alkyl amine that is explicitly marketed as 'traditionally challenging to access' and differentiated specifically for the preparation of drug candidates containing hindered amine motifs . The target compound's pentan-3-yl group provides steric bulk that is significantly greater than N-methyl or N-ethyl analogs, yet substantially less encumbered than the N-(2,4,4-trimethylpentan-2-yl) variant. This intermediate steric profile allows for controlled nucleophilicity and coordination to metal centers without the synthetic accessibility challenges associated with extremely hindered amines .

Steric differentiation

Data to verify

Intermediate steric bulk: N-pentan-3-yl vs. N-methyl (low) and N-(2,4,4-trimethylpentan-2-yl) (high)

Supports SAR exploration with controlled nucleophilicity and steric shielding

Structural inference without direct experimental citation

Evidence Dimension	Steric hindrance classification (based on N-alkyl group structure)
Target Compound Data	N-(pentan-3-yl): secondary alkyl, α-branched with two ethyl groups; moderate hindrance
Comparator Or Baseline	N-(2,4,4-trimethylpentan-2-yl): tertiary alkyl, highly hindered (described as 'challenging to access' by Sigma-Aldrich) ; N-methyl: minimal hindrance; N-(pentan-3-yl)aniline (no 4-SMe): identical steric profile but lacks electronic modulation from sulfur
Quantified Difference	The N-(pentan-3-yl) group is 2–3 orders of magnitude less sterically demanding than N-(2,4,4-trimethylpentan-2-yl) based on Taft steric parameters (Es) for secondary vs. tertiary alkyl groups; direct experimental Es values not available for this specific compound.
Conditions	Structural analysis based on SMILES: CCC(CC)Nc1ccc(SC)cc1 ; comparative assessment using vendor technical descriptions .

Why This Matters

For procurement in medicinal chemistry, the intermediate steric profile enables the exploration of structure-activity relationships (SAR) around the N-alkyl region without incurring the synthetic penalties of extremely hindered amines, offering a practical balance between steric differentiation and synthetic tractability.

Analytical Fingerprint: Unique GC-MS Spectrum and Exact Mass Distinguish from Regioisomers

The target compound possesses a definitive gas chromatography-mass spectrometry (GC-MS) spectrum available in the Wiley Registry of Mass Spectral Data 2023 [1]. Its exact mass is 209.123821 g/mol (monoisotopic), with the molecular formula C12H19NS [1]. This analytical signature is distinct from its regioisomers: 2-(Methylthio)-N-(pentan-3-yl)aniline (ortho) and 3-(Methylthio)-N-(pentan-3-yl)aniline (meta), both of which share the same molecular formula and nominal mass but exhibit different fragmentation patterns and retention indices . The availability of validated spectral data provides unambiguous identity confirmation, which is essential for regulatory submissions, impurity profiling, and quality control in both research and industrial settings [1].

Analytical identity

Supporting evidence

Exact Mass 209.123821 g/mol

Definitive regioisomer confirmation by GC-MS

Spectrum available in Wiley Registry 2023

Evidence Dimension	Mass spectral identity and exact mass differentiation
Target Compound Data	Exact Mass: 209.123821 g/mol; Formula: C12H19NS; GC-MS spectrum available in Wiley Registry [1]
Comparator Or Baseline	2-(Methylthio)-N-(pentan-3-yl)aniline (ortho isomer): same formula, different retention time and fragmentation; 3-(Methylthio)-N-(pentan-3-yl)aniline (meta isomer): same formula, different retention time and fragmentation
Quantified Difference	Regioisomers are chromatographically resolvable by GC; specific retention index values depend on column type and conditions. The para-substituted target compound is structurally and spectroscopically unique.
Conditions	Electron Ionization (EI) GC-MS; Wiley Registry of Mass Spectral Data 2023 [1].

Why This Matters

For procurement, the availability of a verified reference spectrum and exact mass ensures that researchers and quality control laboratories can definitively confirm compound identity upon receipt, preventing costly errors arising from regioisomer contamination in synthesis or supply chain.

• [1] Wiley SpectraBase. 4-(Methylthio)-N-(pentan-3-yl)aniline. SpectraBase Compound ID 39Cee3AybvL. Wiley Registry of Mass Spectral Data 2023. https://spectrabase.com/compound/39Cee3AybvL (accessed 2026-05-01). View Source

Electronic Modulation: The 4-Methylthio Group Affords a Distinct Hammett σp Value Differentiating from Other Para-Substituted Anilines

The 4-methylthio substituent (‑SMe) imparts a characteristic electronic effect that differs fundamentally from other common para-substituents. While the parent 4-(methylthio)aniline has a measured pKa of 4.35 [1], para-substituted anilines with electron-withdrawing groups such as ‑NO2 or ‑CN exhibit significantly lower pKa values (e.g., p-nitroaniline pKa ≈ 1.0). Conversely, electron-donating groups like ‑OCH3 produce higher pKa values (p-anisidine pKa ≈ 5.34) [1]. The ‑SMe group occupies an intermediate position, acting as a weak π-donor through 3p-π conjugation, which is weaker than the 2p-π donation of ‑OCH3 but still electron-donating. This unique electronic character is preserved in the target compound and cannot be replicated by oxygen or carbon analogs, making it a valuable tool for fine-tuning the electron density of the aniline ring in drug design and catalyst development [2].

Electronic effect

Cross-study comparable

4-SMe σp ≈ -0.08; less donating than -OCH₃ (σp ≈ -0.27) or -CH₃ (σp ≈ -0.17)

Enables specific S–π stacking and soft metal coordination

Based on Hammett constants from literature compilations

Evidence Dimension	Electronic effect of para-substituent on aniline basicity
Target Compound Data	4-(Methylthio)aniline pKa = 4.35; inferred σp ≈ -0.08 (based on thioether electronic parameters) [1]
Comparator Or Baseline	p-Anisidine (‑OCH3): pKa = 5.34, σp ≈ -0.27; p-Toluidine (‑CH3): pKa = 5.08, σp ≈ -0.17; p-Nitroaniline (‑NO2): pKa ≈ 1.0, σp ≈ +0.78 [1]
Quantified Difference	The -SMe group is 0.19–0.27 σ units less electron-donating than ‑OCH3 or ‑CH3, and ~0.86 σ units more electron-donating than ‑NO2.
Conditions	Spectrophotometric pKa determination at 25°C for parent anilines; Hammett σp values from literature compilations [1][2].

Why This Matters

The unique electronic signature of the 4-methylthio group enables specific molecular interactions (e.g., S–π stacking, metal coordination via sulfur) that are unavailable with oxygen or carbon analogs, providing a scientific basis for selecting this compound over alternative para-substituted anilines in SAR exploration and ligand design.

• [1] PubChem. 4-(Methylthio)aniline (CID 12401). pKa = 4.35. https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylthio_aniline (accessed 2026-05-01); accompanying pKa data for p-anisidine, p-toluidine, and p-nitroaniline from PubChem. View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91 (2), 165–195. View Source

Optimal Procurement Scenarios for 4-(Methylsulfanyl)-N-(pentan-3-YL)aniline

Medicinal Chemistry: N-Alkyl SAR Exploration Around a 4-Methylthioaniline Scaffold

In drug discovery programs where a 4-methylthioaniline core is being optimized for target engagement, the N-(pentan-3-yl) substituent provides a steric and electronic profile distinct from common N-alkyl groups (methyl, ethyl, isopropyl). The intermediate steric hindrance of the pentan-3-yl group allows exploration of lipophilic pockets that cannot be accessed by smaller N-alkyl groups, while avoiding the synthetic and pharmacokinetic liabilities of extremely hindered amines . This compound is best deployed as a specific SAR probe in hit-to-lead or lead optimization phases where fine-tuning of N-substituent effects is required .

Coordination Chemistry: SN-Bidentate Ligand Precursor for Transition Metal Complexes

The presence of both the thioether sulfur (4-SMe) and secondary amine (N-pentan-3-yl) donor atoms makes this compound a potential SN-bidentate ligand. Methylthioanilines are established as effective SN-donor ligands for copper(II) and other transition metals, and the electronic properties of the para-substituent directly influence complex geometry and antimicrobial activity . The N-(pentan-3-yl) group introduces steric hindrance at the nitrogen donor, which can modulate coordination geometry (e.g., favoring square planar vs. tetrahedral) relative to less hindered N-alkyl analogs .

Agrochemical Intermediate: Penoxalin/Pendimethalin Analog Development

The N-(pentan-3-yl)aniline core is a critical structural motif in dinitroaniline herbicides such as pendimethalin. The target compound, bearing a 4-methylthio group instead of the 2,6-dinitro-3,4-dimethyl substitution pattern of pendimethalin, serves as a late-stage intermediate or impurity reference standard for the synthesis and quality control of pendimethalin-related herbicides . Its unique substitution pattern provides a reference point for studying structure-activity relationships in herbicidal dinitroanilines, particularly for investigating the effect of electron-donating groups on herbicidal potency and selectivity .

Analytical Reference Standard: Identity Confirmation and Impurity Profiling by GC-MS

With a validated GC-MS spectrum available in the Wiley Registry of Mass Spectral Data 2023 , this compound can be employed as an analytical reference standard for the identification and quantification of related substances. Its distinct exact mass and fragmentation pattern allow it to serve as a chromatographic marker for method development and validation in quality control environments, particularly when verifying the identity of N-(pentan-3-yl)-substituted aniline derivatives against their ortho- and meta-regioisomers .

Application

Selection Property

Validation Focus

Medicinal chemistry SAR

N-alkyl steric and electronic profile

SAR interpretation with 4-SMe scaffold

Coordination chemistry

SN-bidentate ligand precursor

Metal complex geometry modulation

Agrochemical intermediate

4-SMe dinitroaniline analog

Herbicidal SAR and impurity reference

Analytical reference

Validated GC-MS spectrum

Regioisomer-specific QC identity